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Compound of Interest

Compound Name:
1-methylazepan-4-one

Hydrochloride

Cat. No.: B025934 Get Quote

Technical Support Center: 1-methylazepan-4-one
Hydrochloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage, handling, and stability of 1-
methylazepan-4-one Hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for 1-methylazepan-4-one
Hydrochloride?

There are conflicting recommendations from various suppliers. To ensure the long-term stability

of the compound, it is advisable to store it at 2-8°C under an inert atmosphere.[1][2] While

some sources suggest room temperature storage[3], refrigeration is a safer precaution against

potential degradation. One supplier even recommends storage at -20°C.[4]

Q2: What is the physical appearance of 1-methylazepan-4-one Hydrochloride?

1-methylazepan-4-one Hydrochloride is a solid. The color can range from light brown to

brown.[5] Any significant deviation from this, such as discoloration, clumping, or the presence

of an unusual odor, may indicate degradation.
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Q3: Is 1-methylazepan-4-one Hydrochloride sensitive to light or moisture?

While specific photostability data is not readily available, it is good laboratory practice to store

all chemicals, including 1-methylazepan-4-one Hydrochloride, in amber vials or in the dark to

prevent potential photodegradation. The hydrochloride salt form generally offers greater

stability compared to the free amine.[6] However, like many amine hydrochlorides, it may be

susceptible to moisture. Therefore, storage in a dry environment is crucial.

Q4: What are the known incompatibilities and conditions to avoid?

To maintain the integrity of 1-methylazepan-4-one Hydrochloride, it is important to avoid:

Heat, flames, and sparks: The compound can decompose at high temperatures.

Strong oxidizing agents: These can lead to oxidative degradation of the molecule.[7]
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Observed Issue Potential Cause Recommended Action

Change in color (e.g.,

darkening)

Degradation due to improper

storage (exposure to heat,

light, or air).

1. Do not use the material for

your experiment. 2. Re-order a

fresh batch of the compound.

3. Review your storage

protocol to ensure it aligns with

the recommended conditions

(2-8°C, inert atmosphere,

protection from light).

Clumping or change in texture
Absorption of moisture

(hygroscopicity).

1. Assess the extent of the

issue. Minor clumping may not

significantly impact quality for

some applications. 2. For

sensitive experiments, it is

recommended to use a fresh,

properly stored sample. 3.

Ensure the container is tightly

sealed and stored in a

desiccator or a controlled low-

humidity environment.

Inconsistent experimental

results

Potential degradation of the

compound leading to lower

purity.

1. Verify the purity of your

current stock of 1-

methylazepan-4-one

Hydrochloride using an

appropriate analytical method

(see Experimental Protocols

section). 2. If purity is

compromised, procure a new

batch. 3. Always use a

consistent and validated

source for your starting

materials.
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Table 1: Summary of Supplier-Recommended Storage Conditions

Supplier/Source
Recommended Storage

Temperature

Additional

Recommendations

ChemScene Room temperature N/A

Sigma-Aldrich (Ambeed, Inc.) 2-8°C Inert atmosphere

Sigma-Aldrich (Leyan /

Shanghai Haohong)
Room temperature N/A

Pharmaffiliates 2-8°C (Refrigerator) N/A

BLD Pharm 2-8°C Inert atmosphere

Klivon -20°C N/A

Chemsrc Refrigerated Store in closed vessels

Experimental Protocols
Protocol 1: Assessment of Purity by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method to assess the purity of 1-methylazepan-4-one
Hydrochloride. The specific parameters may need to be optimized for your system.

1. Materials:

1-methylazepan-4-one Hydrochloride sample
HPLC-grade acetonitrile
HPLC-grade water
Formic acid (or other suitable buffer)
C18 reverse-phase HPLC column

2. Sample Preparation:

Accurately weigh approximately 1 mg of 1-methylazepan-4-one Hydrochloride.
Dissolve the sample in 1 mL of a suitable solvent (e.g., a mixture of water and acetonitrile).
Filter the solution through a 0.45 µm syringe filter into an HPLC vial.
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3. HPLC Conditions (Example):

Column: C18, 4.6 x 150 mm, 5 µm
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: 0.1% Formic acid in acetonitrile
Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to
initial conditions.
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Detection: UV at 210 nm

4. Analysis:

Integrate the peak areas of the chromatogram.
Calculate the purity by dividing the area of the main peak by the total area of all peaks. A
significant presence of other peaks may indicate degradation or impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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